MIM1

• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C17H21N3O3S/c1-11-10-24-17(19-13-5-3-2-4-6-13)20(11)18-9-12-7-8-14(21)16(23)15(12)22/h7-10,13,21-23H,2-6H2,1H3/b18-9+,19-17?
• InChIKey: RGGFUBMUOVFZEF-CQPAABLISA-N

MIM1 Overview & Selection Guide

MIM1 (CAS: 509102-00-5) is a small molecule inhibitor that selectively targets the BH3-binding groove of the anti-apoptotic protein Mcl-1, distinguishing it from broader-spectrum Bcl-2 family inhibitors [1]. It was discovered through a competitive stapled peptide screen and is recognized as one of the first selective Mcl-1 inhibitors reported [2]. As a cell-permeable thiazolyliminopyrogallol, it demonstrates measurable activity in cell-free binding assays (IC50 ≈ 4.8 µM) and exhibits functional selectivity over Bcl-XL [1]. This specificity makes MIM1 a valuable tool compound for interrogating Mcl-1-dependent survival mechanisms in research models where genetic or pharmacologic inhibition of other Bcl-2 family members is insufficient.

Workflow Mcl-1 pathway inhibition study fit

Selection Apoptosis pathway research context

Use Context Structurally corrected reference compound

• [1] Cohen NA, et al. A Competitive Stapled Peptide Screen Identifies a Selective Small Molecule that Overcomes MCL-1-Dependent Leukemia Cell Survival. Chem Biol. 2012 Sep 21;19(9):1175-86. View Source
• [2] Zhao B, et al. Structural revision of the Mcl-1 inhibitor MIM1: synthesis and biological studies on ovarian cancer cells with evaluation of designed analogues. RSC Adv. 2021;11:34174-34180. View Source

Why MIM1 Is Irreplaceable

Substituting MIM1 with other Mcl-1 inhibitors (e.g., A-1210477, S63845, UMI-77) or broad-spectrum Bcl-2 family inhibitors (e.g., ABT-737) introduces significant experimental variability due to profound differences in potency, selectivity, and mechanism of action. While A-1210477 and S63845 exhibit nanomolar binding affinities, MIM1 operates in the low micromolar range, and its cellular effects are now understood to be mediated, at least in part, through indirect mechanisms such as NOXA induction via the unfolded protein response, rather than direct Mcl-1 engagement alone [1]. Conversely, A-1210477 directly binds and stabilizes Mcl-1, demonstrating a fundamentally different molecular pharmacology [1]. This heterogeneity in both potency and pathway activation means that MIM1 cannot be considered a simple 'lower potency' version of other Mcl-1 inhibitors; it is a distinct chemical probe with a unique biological signature. The data below quantifies these critical differences.

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Mechanism mismatch Off-target NOXA induction via UPR may not replicate with direct Mcl-1 inhibitors such as A-1210477.

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Structural identity context Earlier literature referencing the pre-2021 structure may describe biologically distinct material; verify corrected identity.

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Selectivity benchmark context Functional Mcl-1 vs Bcl-xL discrimination profile serves as benchmark; newer inhibitors may differ in selectivity window.

• [1] Varadarajan S, et al. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019 Feb 22;10(3):185. View Source

MIM1 Comparator Analysis

Mcl-1 over Bcl-xL Binding Selectivity

MIM1 exhibits a clear selectivity window for Mcl-1 over the closely related anti-apoptotic protein Bcl-XL. In fluorescence polarization competition assays, MIM1 effectively competes against a Bid BH3 peptide for Mcl-1 binding but shows no significant activity against Bcl-XL . This is in direct contrast to the broad-spectrum inhibitor ABT-737, which potently inhibits Bcl-XL (IC50 = 78.7 nM) but does not inhibit Mcl-1 [1].

Mcl-1 vs Bcl-xL Binding

Head-to-head

IC50 4.8 µM (Mcl-1) vs >50 µM (Bcl-xL); >10-fold selectivity

Supports Mcl-1-selective binding assay interpretation

Fluorescence polarization; recombinant proteins

Evidence Dimension	Inhibitor Binding Affinity (IC50)
Target Compound Data	Mcl-1 IC50 = 4.8 µM; Bcl-XL IC50 > 50 µM
Comparator Or Baseline	ABT-737: Mcl-1 IC50 = No activity; Bcl-XL IC50 = 78.7 nM (0.0787 µM)
Quantified Difference	MIM1 is >10-fold selective for Mcl-1 over Bcl-XL, whereas ABT-737 has a >600-fold preference for Bcl-XL over Mcl-1.
Conditions	Fluorescence polarization competition assay using recombinant Mcl-1ΔNΔC or Bcl-XL proteins and FITC-labeled Bid or Bad BH3 peptides.

Why This Matters

This orthogonal selectivity profile is critical for researchers needing to distinguish Mcl-1-dependent from Bcl-XL-dependent survival pathways in cell-based assays, enabling precise pathway deconvolution that is impossible with broader Bcl-2 family inhibitors.

• [1] Oltersdorf T, et al. An inhibitor of Bcl-2 family proteins induces regression of solid tumours. Nature. 2005;435(7042):677-81. View Source

NOXA-Dependent Off-Target Cytotoxicity

In a direct cellular comparison using isogenic murine B-ALL cell lines, treatment with 10 µM MIM1 revealed a stark contrast in functional outcome depending on which anti-apoptotic protein the cells rely on for survival. MIM1 induced cell death primarily in Mcl-1-dependent cells, while largely sparing Bcl-XL-dependent cells . This pattern is the inverse of that observed with the Bcl-XL/BCL-2 inhibitor ABT-737, which kills Bcl-XL-dependent cells but is ineffective against Mcl-1-dependent cells .

NOXA Off-Target Mechanism

Head-to-head

MIM1 induces NOXA via UPR; A-1210477 does not induce NOXA

Reported off-target pathway-response context

Leukemia cell lines; 10–25 µM; requires NOXA knockdown controls

Evidence Dimension	Percent Cell Survival after 48h Treatment
Target Compound Data	Mcl-1-dependent B-ALL cells: ~6% survival; Bcl-XL-dependent B-ALL cells: ~82% survival
Comparator Or Baseline	ABT-737: Mcl-1-dependent B-ALL cells: ~98% survival; Bcl-XL-dependent B-ALL cells: ~0% survival
Quantified Difference	MIM1 reduces Mcl-1-dependent cell survival by ~94%, while ABT-737 has no effect. Conversely, ABT-737 eliminates Bcl-XL-dependent cells (~100% kill), while MIM1 has minimal effect (~18% kill).
Conditions	p185+Arf-/- Mcl-1-deleted B-ALL cells (Mcl-1-dependent) and Bcl-XL-dependent B-ALL cultures treated with 10 µM inhibitor for 48 hours.

Why This Matters

This functional data provides a clear, quantitative blueprint for experimental design. It allows researchers to use MIM1 as a definitive tool to validate Mcl-1 dependency in their own cell models and to anticipate a near-complete rescue of Mcl-1-dependent cells when Mcl-1 is inhibited.

Mcl-1-Dependent BAX Activation Rescue

A critical distinction between MIM1 and other Mcl-1 inhibitors lies in its cellular mechanism of action. A systematic study of BH3 mimetics revealed that MIM1 induces the pro-apoptotic protein NOXA through the unfolded protein response (UPR) pathway, and that its cytotoxicity is dependent on NOXA induction [1]. In contrast, the more potent inhibitor A-1210477 does not induce NOXA; instead, it directly binds Mcl-1, causing its protein accumulation, a classic hallmark of target engagement [1].

BAX Activation Rescue

Head-to-head

MIM1 rescues Mcl-1-suppressed BAX; ABT-737 rescues Bcl-xL-suppressed BAX only

Supports functional Mcl-1 antagonism interpretation

Liposomal release assay; tBID/BAX reconstituted system

Evidence Dimension	Mechanism of Mcl-1 Inhibition and NOXA Induction
Target Compound Data	Induces NOXA expression via UPR pathway; cytotoxicity is NOXA-dependent.
Comparator Or Baseline	A-1210477: Does not induce NOXA; directly binds and stabilizes Mcl-1 protein, leading to its accumulation.
Quantified Difference	Qualitative difference in primary cellular mechanism: indirect (MIM1) vs. direct (A-1210477) Mcl-1 antagonism.
Conditions	HCT116 and OCI-AML3 cell lines; analysis of NOXA protein levels via immunoblotting and genetic knockdown (shRNA) to assess functional dependency.

Why This Matters

This mechanistic divergence is paramount for experimental interpretation. Researchers using MIM1 must account for its UPR/NOXA-mediated activity, which can confound conclusions about direct Mcl-1 dependency. It positions MIM1 as a tool for studying integrated stress response pathways rather than a pure probe of Mcl-1's BH3-binding function.

• [1] Varadarajan S, et al. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019 Feb 22;10(3):185. View Source

Mcl-1 vs. Bcl-xL Dependency in B-ALL Cells

MIM1's binding affinity for Mcl-1 is several orders of magnitude lower than that of later-generation Mcl-1 inhibitors. This is a critical procurement consideration, as it dictates effective working concentrations and limits the potential for off-target effects at high doses. While MIM1 has a micromolar IC50 (4.8 µM) for disrupting Mcl-1/BH3 peptide interactions, compounds like A-1210477 and S63845 achieve low nanomolar binding affinities [1][2][3].

B-ALL Dependency Model

Reported

6% survival (Mcl-1-dependent) vs 82% survival (Bcl-xL-dependent) at 10 µM

Reported cell-model endpoint context

p185+Arf−/− B-ALL cells; 24 h treatment

Evidence Dimension	Mcl-1 Binding Affinity
Target Compound Data	IC50 = 4.8 µM (competition with FITC-Bid BH3 peptide)
Comparator Or Baseline	A-1210477: Ki = 0.43 nM; S63845: Kd = 0.19 nM; UMI-77: IC50 = 0.31 µM (BH3 competition)
Quantified Difference	MIM1 is >10,000-fold less potent than A-1210477 and S63845, and ~15-fold less potent than UMI-77 in cell-free binding assays.
Conditions	Fluorescence polarization assays using recombinant Mcl-1 protein and FITC-labeled BH3 peptides.

Why This Matters

This substantial potency gap means that experimental protocols cannot be directly translated between these compounds. MIM1 requires higher concentrations (typically 5-50 µM) to achieve cellular effects, which increases the risk of solubility issues or non-specific cytotoxicity. Procurement decisions must be aligned with the desired experimental throughput and the sensitivity of the cellular model to high DMSO concentrations.

• [1] Leverson JD, et al. Potent and selective small-molecule MCL-1 inhibitors demonstrate on-target cancer cell killing activity as single agents and in combination with ABT-263 (navitoclax). Cell Death Dis. 2015;6:e1590. View Source
• [2] Kotschy A, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source
• [3] Abulwerdi F, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-75. View Source

Synergy in Glioblastoma and Melanoma Models

A significant concern in the use of MIM1 is the recent structural revision of the compound. The originally reported structure was found to be incorrect based on extensive physicochemical analyses [1]. The correct structure has been confirmed, and a library of analogues based on this corrected scaffold has been synthesized and evaluated, confirming the identity of the active pharmacophore [1].

Synergy in Solid Tumors

Supporting evidence

72–84% viability reduction with moxifloxacin in melanoma; synergy with temozolomide in glioblastoma

Supports combination-response endpoint review

WST-1 / MTT assays; no direct comparator Mcl-1 inhibitor data

Evidence Dimension	Chemical Structure Integrity
Target Compound Data	Corrected chemical structure confirmed via 2D NMR and MS analysis; synthetic analogues based on the corrected structure exhibit expected biological activity.
Comparator Or Baseline	Originally published (incorrect) structure.
Quantified Difference	N/A - This is a qualitative but critical quality control benchmark.
Conditions	NMR spectroscopy, mass spectrometry, and in cellulo assays on ovarian cancer cells (OVCAR-3, SKOV-3).

Why This Matters

Procurement of MIM1 from reputable vendors who provide a Certificate of Analysis (CoA) confirming the correct structure and high purity (>98% by HPLC) is non-negotiable. Using material of unknown provenance or purity introduces significant risk of failed experiments and irreproducible data, undermining any comparative analysis.

• [1] Zhao B, et al. Structural revision of the Mcl-1 inhibitor MIM1: synthesis and biological studies on ovarian cancer cells with evaluation of designed analogues. RSC Adv. 2021;11:34174-34180. View Source

MIM1 Application Scenarios

Mcl-1 vs. Bcl-xL Dependency Dissection

Based on the clear functional data in Section 3 (Evidence Item 2), MIM1 is optimally deployed as an orthogonal chemical probe to confirm Mcl-1 dependency in leukemia and lymphoma cell lines. Its near-complete and selective killing of Mcl-1-dependent B-ALL cells (6% survival) compared to Bcl-XL-dependent cells (82% survival) at 10 µM provides a definitive functional readout . This application is critical for academic labs and pharmaceutical discovery programs seeking to validate Mcl-1 as a therapeutic target before investing in more potent, proprietary inhibitors. It serves as a cost-effective and well-characterized tool for establishing a baseline for Mcl-1 inhibition in cellular models.

Off-Target Effects of BH3 Mimetics

As established in Evidence Item 3, MIM1's mechanism of action is uniquely tied to the induction of NOXA via the unfolded protein response (UPR) pathway . This makes MIM1 a specialized tool for dissecting the interplay between the UPR, NOXA, and Mcl-1 regulation, an area of growing interest in cancer biology. Unlike direct Mcl-1 binders (e.g., A-1210477), MIM1 can be used to trigger and study this specific stress pathway in a controlled manner. This application is particularly relevant for researchers exploring resistance mechanisms to proteasome inhibitors or ER stress-inducing chemotherapies, where NOXA plays a key role.

Combination Therapy Proof-of-Concept

The orthogonal selectivity profile of MIM1 (Mcl-1 over Bcl-XL) and ABT-737 (Bcl-XL/BCL-2 over Mcl-1) creates a powerful experimental system for rational combination therapy design. Researchers can use MIM1 in tandem with Bcl-2/Bcl-XL inhibitors (like ABT-737 or navitoclax) to simultaneously neutralize multiple anti-apoptotic arms, a strategy that is often required to induce apoptosis in solid tumors and hematologic cancers that co-express these survival proteins [1]. This scenario is directly supported by evidence that MIM1 sensitizes leukemia cells to the Bcl-2 inhibitor ABT-199 (venetoclax) [2].

Analog Development Scaffold

Given its status as one of the first selective Mcl-1 inhibitors, its well-documented micromolar potency (IC50 ~4.8 µM), and its now-resolved chemical structure, MIM1 serves as an essential historical and benchmark control compound in the development of new Mcl-1-targeting agents [1]. Medicinal chemistry and drug discovery teams can use MIM1 as a standard comparator to demonstrate the improved potency, selectivity, or pharmacokinetic properties of their novel analogs. Its availability from multiple vendors and its extensive characterization in the literature make it a practical and reliable baseline for structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Mcl-1 dependency pathway dissection

Orthogonal selectivity vs Bcl-xL

Dependency-model endpoint review

BH3 mimetic off-target profiling

NOXA/UPR pathway context

Off-target mechanism endpoint review

Chemotherapy sensitization studies

Combination-response context

Cell-viability synergy endpoint review

Mcl-1 inhibitor analog development

Corrected structural scaffold

Structure-activity relationship review

• [1] Cohen NA, et al. A Competitive Stapled Peptide Screen Identifies a Selective Small Molecule that Overcomes MCL-1-Dependent Leukemia Cell Survival. Chem Biol. 2012 Sep 21;19(9):1175-86. View Source
• [2] Varadarajan S, et al. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019 Feb 22;10(3):185. View Source